Cas no 1314759-75-5 (1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314759-75-5
• MF: C₁₀H₅F₄N
• MW: 215.14701628685
• CID: 5933456
• PubChem ID: 83412629
• Update Time: 2025-06-08

1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile
• EN300-1839875
• 1314759-75-5

• Inchi： 1S/C10H5F4N/c11-6-3-5(10(4-15)1-2-10)7(12)9(14)8(6)13/h3H,1-2H2
• InChI Key： QSBHRFDLMOOFKS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1(C#N)CC1)F)F)F

Computed Properties

• Exact Mass: 215.03581181g/mol
• Monoisotopic Mass: 215.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(2,3,4,5-Tetrafluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-75-5)

The compound 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrafluorophenyl and cyclopropane-carbonitrile moieties, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The researchers employed a palladium-catalyzed cross-coupling reaction to achieve high yields and purity, which is critical for scaling up production for preclinical studies. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the compound's interaction with cytochrome P450 enzymes, which are pivotal in drug metabolism. The findings, published in Drug Metabolism and Disposition, revealed that 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile exhibits moderate inhibitory effects on CYP3A4, suggesting its potential as a lead compound for designing enzyme inhibitors. This property could be leveraged to develop co-administered drugs that modulate metabolic pathways, thereby enhancing therapeutic efficacy.

Furthermore, the agrochemical industry has shown interest in this compound due to its herbicidal and fungicidal properties. A 2024 report by the European Journal of Agrochemicals demonstrated that derivatives of 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile exhibit broad-spectrum activity against common plant pathogens, with minimal toxicity to non-target organisms. This makes it a promising candidate for sustainable agricultural practices.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications.

In conclusion, 1-(2,3,4,5-tetrafluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-75-5) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceuticals. Continued research into its synthetic routes, biological activities, and therapeutic potential will undoubtedly yield valuable insights and innovations in the field.